Cas no 2171625-36-6 (2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide)

2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide is a brominated thiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-bromo-1,2-thiazole core linked to a propanamide moiety, making it a versatile intermediate for synthesizing bioactive compounds. The bromine substituent enhances reactivity for further functionalization, while the amino and amide groups provide sites for derivatization or hydrogen bonding interactions. This compound may be of interest in the development of enzyme inhibitors or receptor modulators due to its heterocyclic scaffold. Its well-defined molecular architecture allows for precise modifications, supporting structure-activity relationship studies in drug discovery.

2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide structure

2171625-36-6 structure

Product Name:2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide

CAS No:2171625-36-6

MF:C₆H₈BrN₃OS

MW:250.116218566895

CID:5750482

PubChem ID:165795199

Update Time:2025-06-08

2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide
- 2171625-36-6
- EN300-1299337
- 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide
- Inchi： 1S/C6H8BrN3OS/c7-3-2-10-12-5(3)1-4(8)6(9)11/h2,4H,1,8H2,(H2,9,11)
- InChI Key： FWQOBKUEMXPEQS-UHFFFAOYSA-N
- SMILES： BrC1C=NSC=1CC(C(N)=O)N

Computed Properties

Exact Mass: 248.95715g/mol
Monoisotopic Mass: 248.95715g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 110Å²

2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1299337-1.0g	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	1g	$0.0	2023-06-06
Enamine	EN300-1299337-50mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	50mg	$1008.0	2023-09-30
Enamine	EN300-1299337-100mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	100mg	$1056.0	2023-09-30
Enamine	EN300-1299337-250mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	250mg	$1104.0	2023-09-30
Enamine	EN300-1299337-500mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	500mg	$1152.0	2023-09-30
Enamine	EN300-1299337-1000mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	1000mg	$1200.0	2023-09-30
Enamine	EN300-1299337-2500mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	2500mg	$2351.0	2023-09-30
Enamine	EN300-1299337-5000mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	5000mg	$3479.0	2023-09-30
Enamine	EN300-1299337-10000mg	2-amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide	2171625-36-6	10000mg	$5159.0	2023-09-30

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Additional information on 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide

Introduction to 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide (CAS No. 2171625-36-6)

2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide, with the CAS number 2171625-36-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a brominated thiazole ring, and an amide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide can be represented as follows: C₈H₉BrN₃O₂S. The presence of the bromine atom in the thiazole ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The amide group, on the other hand, provides additional hydrogen bonding capabilities, enhancing the compound's solubility and stability in aqueous environments.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide has been studied for its potential as a lead compound in drug discovery efforts. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

Anti-inflammatory Activity: Studies have demonstrated that 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide possesses potent anti-inflammatory effects. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: The anti-cancer properties of 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide have also been investigated. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Antimicrobial Activity: In addition to its anti-inflammatory and anti-cancer properties, 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide has also been found to exhibit antimicrobial activity against a range of bacterial strains. This includes both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

The pharmacokinetic properties of 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also exhibits low toxicity in animal models, making it a safe candidate for further clinical evaluation.

In conclusion, 2-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanamide (CAS No. 2171625-36-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in the development of novel treatments for various diseases.